Dual functional luminescent nanoprobes for monitoring oxygen and chloride concentration changes in cells†

Chemical Communications Pub Date: 2020-11-03 DOI: 10.1039/D0CC06258H

Abstract

A dual functional nanoprobe Pd–Q+@PDMS was proposed to simultaneously monitor Cl and O2, leading to the determination of an average Cl concentration of 85.7 ± 5.5 mM in lysosomes of HeLa cells. Mimicking ischemic conditions, the cells exhibited a luminescence change corresponding to a decreasing subcellular Cl concentration.

Graphical abstract: Dual functional luminescent nanoprobes for monitoring oxygen and chloride concentration changes in cells
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